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Compound of Interest

Compound Name: Daminozide-d4

Cat. No.: B10855961 Get Quote

For researchers and scientists in the field of drug development, ensuring laboratory safety is

paramount, particularly when handling chemical compounds like Daminozide-d4. This guide

provides crucial, immediate safety and logistical information, including detailed operational and

disposal plans, to foster a secure research environment.

Chemical and Physical Properties of Daminozide-d4

Property Value

Molecular Formula C₆H₈D₄N₂O₃[1]

Molecular Weight 164.2 g/mol [2]

Physical State Solid[1][3]

Appearance White to off-white solid[1]

Melting Point 155 - 158 °C

Solubility
DMF: 5 mg/ml, DMSO: 11 mg/ml, PBS (pH 7.2):

2 mg/ml

Storage Temperature -20°C
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Daminozide-d4 is a deuterated form of Daminozide. While specific toxicity data for the

deuterated compound is limited, the safety precautions for Daminozide should be followed.

Daminozide is known to cause skin and eye irritation. The unlabelled compound, Daminozide,

is suspected of causing cancer. Therefore, handling requires strict adherence to safety

protocols to minimize exposure.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling

Daminozide-d4. The following table summarizes the necessary PPE.

Body Part Required PPE
Specifications and
Remarks

Hands Chemical-resistant gloves

Dispose of contaminated

gloves after use in accordance

with good laboratory practices.

Eyes/Face
Safety glasses with side-

shields or face shield

Must conform to NIOSH (US)

or EN 166 (EU) standards.

Body
Laboratory coat, impervious

clothing

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.

Respiratory

Full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges

To be used as a backup to

engineering controls where risk

assessment shows air-

purifying respirators are

appropriate. If a respirator is

the sole means of protection,

use a full-face supplied air

respirator.
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1. Engineering Controls:

Work in a well-ventilated area.

Use a laboratory fume hood or other mechanical exhaust system to minimize exposure.

2. Preparation:

Before handling, ensure all necessary PPE is readily available and in good condition.

Read the Safety Data Sheet (SDS) thoroughly.

Prepare all necessary equipment and reagents in the designated work area.

3. Handling the Solid Compound:

Avoid the formation of dust and aerosols.

Weigh the compound in a contained environment, such as a fume hood.

Avoid contact with skin and eyes.

4. Solution Preparation:

When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

Ensure the container is appropriately labeled with the chemical name, concentration, date,

and your initials.

5. Post-Handling:

Wash hands thoroughly with soap and water after handling.

Clean the work area and any equipment used.

Emergency First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Skin Contact

Wash off with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if

irritation persists.

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Consult a

physician.

Disposal Plan
Proper disposal of Daminozide-d4 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Unused Product: Contact a licensed professional waste disposal service to dispose of this

material.

Contaminated Materials: Dispose of contaminated lab equipment (e.g., gloves, pipette tips,

containers) as hazardous waste in suitable, closed containers.

Environmental Precautions: Do not let the product enter drains. Discharge into the

environment must be avoided.

Workflow for Safe Handling of Daminozide-d4
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3. Post-Handling

4. Waste Disposal
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Caption: A workflow diagram illustrating the key steps for the safe handling of Daminozide-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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